Cas no 1178480-88-0 (4-(pyrrolidine-1-sulfonyl)-1H-pyrazole)

• Product Name: 4-(pyrrolidine-1-sulfonyl)-1H-pyrazole
• CAS No: 1178480-88-0
• MF: C₇H₁₁N₃O₂S
• MW: 201.246139764786
• CID: 4575373
• PubChem ID: 60911160
• Update Time: 2022-09-22

4-(pyrrolidine-1-sulfonyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(Pyrrolidine-1-sulfonyl)-1H-pyrazole
• 1H-Pyrazole, 4-(1-pyrrolidinylsulfonyl)-
• 4-(pyrrolidine-1-sulfonyl)-1H-pyrazole

• Inchi： 1S/C7H11N3O2S/c11-13(12,7-5-8-9-6-7)10-3-1-2-4-10/h5-6H,1-4H2,(H,8,9)
• InChI Key： SYFWZYPOTOGISN-UHFFFAOYSA-N
• SMILES： N1C=C(S(N2CCCC2)(=O)=O)C=N1

Computed Properties

• Exact Mass: 201.057
• Monoisotopic Mass: 201.057
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.4A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonamides